Cas no 2090174-56-2 (1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 2090174-56-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5722001
• PubChem ID: 122240935
• Update Time: 2025-10-28

1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2090174-56-2
• AKOS040814180
• 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 1-[1-(2-methylprop-2-enyl)pyrazol-4-yl]ethanamine
• F2147-7714
• 1H-Pyrazole-4-methanamine, α-methyl-1-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C9H15N3/c1-7(2)5-12-6-9(4-11-12)8(3)10/h4,6,8H,1,5,10H2,2-3H3
• InChI Key： BBTDDFDSJPRIQP-UHFFFAOYSA-N
• SMILES： N1(CC(=C)C)C=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 266.0±28.0 °C(Predicted)
• pka: 9.42±0.29(Predicted)

Additional information on 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine

Comprehensive Overview of 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 2090174-56-2)

The compound 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 2090174-56-2) is a specialized organic molecule featuring a unique pyrazole core substituted with a 2-methylprop-2-en-1-yl group and an ethanamine moiety. This structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. Its pyrazole-amine hybrid architecture has garnered significant attention due to its potential applications in drug discovery, material science, and catalysis.

In recent years, the demand for heterocyclic amine derivatives like this compound has surged, driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its role in modulating enzyme activity or receptor binding, aligning with trends in targeted drug design and small-molecule therapeutics. The presence of both allyl and amine functional groups offers multiple sites for further chemical modifications, making it a flexible building block for combinatorial libraries.

From an industrial perspective, CAS 2090174-56-2 is often discussed in contexts such as high-throughput screening and fragment-based drug discovery. Its molecular weight (approximately 179.24 g/mol) and moderate lipophilicity make it suitable for optimizing pharmacokinetic properties. Notably, its pyrazole ring contributes to metabolic stability—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies—addressing common challenges in drug development pipelines.

Environmental and regulatory considerations also shape discussions around this compound. With growing emphasis on green chemistry, synthetic routes for 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine are being refined to reduce hazardous byproducts. This aligns with broader industry shifts toward sustainable synthesis, a frequent search query among chemists and procurement specialists.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods verify its purity and structural integrity—critical for applications requiring precise stoichiometry, such as metal-organic framework (MOF) construction or ligand design in coordination chemistry.

Market-wise, suppliers of CAS 2090174-56-2 highlight its use in custom synthesis and contract research organizations (CROs). The compound’s niche appeal lies in its dual functionality, bridging gaps between scaffold diversification and lead compound optimization. As patent landscapes evolve, derivatives of this structure may emerge in next-generation kinase inhibitors or G-protein-coupled receptor (GPCR) modulators.

In summary, 1-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]ethan-1-amine represents a convergence of synthetic utility and biomedical relevance. Its adaptability to modern structure-activity relationship (SAR) studies ensures sustained interest across academic and industrial R&D sectors, while its compliance with REACH and other regulatory frameworks underscores its commercial viability.